Cas no 61698-76-8 (Des(isopropylamino) Atenolol Diol)
61698-76-8 structure
Product Name:Des(isopropylamino) Atenolol Diol
CAS No:61698-76-8
MF:C11H15NO4
MW:225.241103410721
CID:515155
PubChem ID:572441
Update Time:2025-04-19
Des(isopropylamino) Atenolol Diol Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide,4-(2,3-dihydroxypropoxy)-
- Des(isopropylamino) Atenolol Diol
- 2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide
- Benzeneacetamide,4-(2,3-dihydroxypropoxy)
- 2-[4-(2,3-DIHYDROXYPROPOXY)PHENYL]ACETAMIDE
- 2-[4-[(2RS)-2,3-Dihydroxypropoxy]phenyl]acetamide
- CQOQCZLTCMUVMX-UHFFFAOYSA-N
- 2-[4-[(2RS)-2,3-Dihydroxypropoxy]phenyl]acetamide; Atenolol Imp. B (EP); Atenolol Related Compound A; Atenolol Impurity B
- SCHEMBL660231
- Benzeneacetamide, 4-(2,3-dihydroxypropoxy)-
- UNII-FEB0QT69BD
- ATENOLOL IMPURITY B [EP IMPURITY]
- AKOS027250798
- FEB0QT69BD
- Atenolol impurity A
- Ppa-diol
- Q27277947
- 4-(2,3-Dihydroxypropoxy)phenyl acetamide
- 4-(2',3'-Dihydroxypropoxy)phenylacetamide
- 4-(2,3-Dihydroxypropoxy)benzeneacetamide
- 2-(4-((2RS)-2,3-DIHYDROXYPROPOXY)PHENYL)ACETAMIDE
- DB-227000
- 2-[4-(2,3-Dihydroxypropoxy)phenyl]acetamide #
- 61698-76-8
- 4-(2,3-DIHYDROXYPROPOXY)BENZENEACETAMIDE, (+/-)-
-
- Inchi: 1S/C11H15NO4/c12-11(15)5-8-1-3-10(4-2-8)16-7-9(14)6-13/h1-4,9,13-14H,5-7H2,(H2,12,15)
- InChI Key: CQOQCZLTCMUVMX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)CC(N)=O)CC(CO)O
Computed Properties
- Exact Mass: 225.10000
- Monoisotopic Mass: 225.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 92.8A^2
Experimental Properties
- Density: 1.283
- Boiling Point: 523.7°C at 760 mmHg
- Flash Point: 270.6°C
- Refractive Index: 1.579
- PSA: 92.78000
- LogP: 0.14670
Des(isopropylamino) Atenolol Diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D290145-50mg |
Des(isopropylamino) Atenolol Diol |
61698-76-8 | 50mg |
$ 148.00 | 2023-09-08 | ||
| TRC | D290145-100mg |
Des(isopropylamino) Atenolol Diol |
61698-76-8 | 100mg |
$ 218.00 | 2023-09-08 | ||
| TRC | D290145-250mg |
Des(isopropylamino) Atenolol Diol |
61698-76-8 | 250mg |
$509.00 | 2023-05-18 | ||
| TRC | D290145-500mg |
Des(isopropylamino) Atenolol Diol |
61698-76-8 | 500mg |
$ 989.00 | 2023-09-08 | ||
| TRC | D290145-1g |
Des(isopropylamino) Atenolol Diol |
61698-76-8 | 1g |
$1607.00 | 2023-05-18 | ||
| Ambeed | A897561-1g |
2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide |
61698-76-8 | 95+% | 1g |
$1000.0 | 2025-04-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-397489-100mg |
Des(isopropylamino) Atenolol Diol, |
61698-76-8 | 100mg |
¥2482.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-397489-100 mg |
Des(isopropylamino) Atenolol Diol, |
61698-76-8 | 100MG |
¥2,482.00 | 2023-07-10 | ||
| A2B Chem LLC | AG68424-5mg |
2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide |
61698-76-8 | 98 | 5mg |
$1300.00 | 2024-04-19 | |
| A2B Chem LLC | AG68424-10mg |
2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide |
61698-76-8 | 98% | 10mg |
$1560.00 | 2024-04-19 |
Des(isopropylamino) Atenolol Diol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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